![molecular formula C21H26N4O3 B5147437 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-pyridinylmethyl)acetamide](/img/structure/B5147437.png)
2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-pyridinylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-pyridinylmethyl)acetamide, also known as EBA or EBA-175, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a piperazine derivative that has been shown to have a range of biochemical and physiological effects, and has been investigated for its potential use as a tool in the study of various biological processes.
Mechanism of Action
The mechanism of action of 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-pyridinylmethyl)acetamide is not fully understood, but it is thought to involve the inhibition of protein-protein interactions. Specifically, this compound has been shown to inhibit the binding of the malaria parasite to the host red blood cell by binding to the Duffy binding-like domain of the parasite protein this compound-175.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its inhibitory effects on the binding of the malaria parasite to red blood cells, this compound has also been shown to inhibit the growth of cancer cells and to have anti-inflammatory effects. This compound has also been shown to have effects on ion channels in the heart, which may have implications for the treatment of cardiac arrhythmias.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-pyridinylmethyl)acetamide in lab experiments is its specificity for the Duffy binding-like domain of the malaria parasite protein this compound-175. This specificity allows for the selective inhibition of this interaction, which may be useful in the study of malaria. However, one limitation of using this compound in lab experiments is its relatively low potency, which may limit its usefulness in certain applications.
Future Directions
There are several future directions for the study of 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-pyridinylmethyl)acetamide. One area of interest is the development of more potent derivatives of this compound, which may have greater utility in scientific research. Another area of interest is the investigation of the effects of this compound on other protein-protein interactions, which may have implications for the study of a range of biological processes. Finally, the potential use of this compound as a therapeutic agent for the treatment of malaria and other infectious diseases is an area of ongoing research.
Synthesis Methods
The synthesis of 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-pyridinylmethyl)acetamide has been described in several publications. One method involves the reaction of 2-ethoxybenzaldehyde with piperazine in the presence of acetic acid, followed by reaction with 2-chloro-N-(2-pyridinylmethyl)acetamide. Another method involves the reaction of 2-ethoxybenzaldehyde with piperazine in the presence of acetic acid, followed by reaction with 2-bromo-N-(2-pyridinylmethyl)acetamide. Both methods result in the formation of this compound.
Scientific Research Applications
2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-pyridinylmethyl)acetamide has been investigated for its potential use in a range of scientific research applications. One area of interest is its use as a tool in the study of malaria, as this compound has been shown to inhibit the binding of the malaria parasite to red blood cells. This compound has also been investigated for its potential use in the study of other infectious diseases, such as tuberculosis and leishmaniasis.
Properties
IUPAC Name |
2-[1-[(2-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-(pyridin-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O3/c1-2-28-19-9-4-3-7-16(19)15-25-12-11-23-21(27)18(25)13-20(26)24-14-17-8-5-6-10-22-17/h3-10,18H,2,11-15H2,1H3,(H,23,27)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAOYXBONSHMNOG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1CN2CCNC(=O)C2CC(=O)NCC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.